![molecular formula C19H17N3OS B2889243 (2E)-1-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]-3-[(4-methylphenyl)amino]prop-2-en-1-one CAS No. 1823194-79-1](/img/structure/B2889243.png)
(2E)-1-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]-3-[(4-methylphenyl)amino]prop-2-en-1-one
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Description
(2E)-1-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]-3-[(4-methylphenyl)amino]prop-2-en-1-one is a useful research compound. Its molecular formula is C19H17N3OS and its molecular weight is 335.43. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Compounds similar to "(2E)-1-[4-methyl-2-(pyridin-3-yl)-1,3-thiazol-5-yl]-3-[(4-methylphenyl)amino]prop-2-en-1-one" are often used as intermediates in the synthesis of heterocyclic systems. For example, derivatives of methyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate have been utilized in the preparation of various heterocyclic compounds such as 3-amino-4H-pyrido[1,2-a]pyrimidin-4-ones, which are of interest due to their potential biological activities (Lovro Selič, S. Grdadolnik, B. Stanovnik, 1997).
Antiviral Activity
Some derivatives related to this compound have been explored for their antiviral activities. For instance, 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone has been used as a precursor for synthesizing heterocyclic compounds with evaluated cytotoxicity, anti-HSV1, and anti-HAV-MBB activities (F. Attaby, A. Elghandour, M. A. Ali, Yasser M. Ibrahem, 2006).
Histone Lysine Demethylase Inhibition
N-substituted 4-(pyridin-2-yl)thiazole-2-amine derivatives, which share a structural resemblance with the compound , have been optimized to yield potent inhibitors of JmjC histone N-methyl lysine demethylases (KDM), showing promise in the modulation of epigenetic marks (V. Bavetsias, R. Lanigan, G. F. Ruda, et al., 2016).
Electronic and Optical Properties
Compounds featuring pyridine and thiazole units, similar to the one , have been synthesized and characterized for their thermal, mechanical, and optical properties, indicating their potential in high-performance polymers and materials science applications (Y. Guan, Chunbo Wang, Daming Wang, et al., 2015).
Anticancer Agents
Novel pyridine-thiazole hybrid molecules have been investigated for their cytotoxic actions towards various cancer cell lines, demonstrating significant antiproliferative activity and suggesting potential as anticancer agents (I. Ivasechko, I. Yushyn, Piotr Roszczenko, et al., 2022).
Properties
IUPAC Name |
(E)-3-(4-methylanilino)-1-(4-methyl-2-pyridin-3-yl-1,3-thiazol-5-yl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17N3OS/c1-13-5-7-16(8-6-13)21-11-9-17(23)18-14(2)22-19(24-18)15-4-3-10-20-12-15/h3-12,21H,1-2H3/b11-9+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XCGUKXCGEMICCM-PKNBQFBNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC=CC(=O)C2=C(N=C(S2)C3=CN=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)N/C=C/C(=O)C2=C(N=C(S2)C3=CN=CC=C3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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